Cas no 1563081-92-4 ((Z)-N'-hydroxy-2-[4-(trifluoromethyl)piperidin-1-yl]ethanimidamide)

• Product Name: (Z)-N'-hydroxy-2-[4-(trifluoromethyl)piperidin-1-yl]ethanimidamide
• CAS No: 1563081-92-4
• MF: C₈H₁₄F₃N₃O
• MW: 225.211472034454
• CID: 5040017
• Update Time: 2025-07-17

(Z)-N'-hydroxy-2-[4-(trifluoromethyl)piperidin-1-yl]ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanimidamide, N-hydroxy-4-(trifluoromethyl)-
• (z)-n'-hydroxy-2-[4-(trifluoromethyl)piperidin-1-yl]ethanimidamide
• (Z)-N'-hydroxy-2-[4-(trifluoromethyl)piperidin-1-yl]ethanimidamide

• Inchi： 1S/C8H14F3N3O/c9-8(10,11)6-1-3-14(4-2-6)5-7(12)13-15/h6,15H,1-5H2,(H2,12,13)
• InChI Key： LMXRICXZTIQNHR-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)CCC(C(F)(F)F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (Z)-N'-hydroxy-2-[4-(trifluoromethyl)piperidin-1-yl]ethanimidamide

Comprehensive Overview of (Z)-N'-hydroxy-2-[4-(trifluoromethyl)piperidin-1-yl]ethanimidamide (CAS No. 1563081-92-4)

(Z)-N'-hydroxy-2-[4-(trifluoromethyl)piperidin-1-yl]ethanimidamide (CAS No. 1563081-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidine ring substituted with a trifluoromethyl group, which enhances its metabolic stability and bioavailability. This makes it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The Z-configuration of the hydroxyimino group in this molecule is critical for its biological activity. Researchers have explored its potential in targeting specific pathways, such as inflammatory responses and oxidative stress, which are hot topics in current biomedical studies. With the growing interest in precision medicine and personalized therapies, compounds like (Z)-N'-hydroxy-2-[4-(trifluoromethyl)piperidin-1-yl]ethanimidamide are being investigated for their ability to interact with biomarkers associated with chronic diseases.

In the agrochemical sector, the trifluoromethyl moiety is known to improve the efficacy of pesticides and herbicides. This compound’s potential applications in crop protection align with the global demand for sustainable agriculture solutions. Farmers and researchers alike are searching for eco-friendly alternatives to traditional chemicals, and 1563081-92-4 could play a role in this transition.

Synthetic routes to (Z)-N'-hydroxy-2-[4-(trifluoromethyl)piperidin-1-yl]ethanimidamide often involve multi-step reactions, including condensation and cyclization processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and correct stereochemistry. The compound’s solubility and stability under various conditions are also key factors in its formulation for commercial use.

From an industrial perspective, scalability is a major consideration. Companies are investing in green chemistry approaches to synthesize 1563081-92-4 with minimal environmental impact. This aligns with the broader trend of corporate sustainability, which is a priority for stakeholders across multiple sectors.

In summary, (Z)-N'-hydroxy-2-[4-(trifluoromethyl)piperidin-1-yl]ethanimidamide (CAS No. 1563081-92-4) represents a versatile compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique chemical profile and potential to address pressing global challenges make it a subject of ongoing research and development.